Cas no 1213594-37-6 ((S)-1-(6-Bromopyridin-3-YL)ethanamine)

• Product Name: (S)-1-(6-Bromopyridin-3-YL)ethanamine
• CAS No: 1213594-37-6
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• MDL: MFCD09256775
• CID: 4672425
• PubChem ID: 53487711
• Update Time: 2025-11-02

(S)-1-(6-Bromopyridin-3-YL)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-BROMOPYRIDIN-3-YL)ETHANAMINE
• (1S)-1-(6-BROMO(3-PYRIDYL))ETHYLAMINE
• (S)-1-(6-bromopyridin-3-yl)ethan-1-amine
• 1213594-37-6
• CS-0101411
• MFCD09256775
• AS-41662
• (1S)-1-(6-BROMOPYRIDIN-3-YL)ETHANAMINE
• SCHEMBL12614358
• EN300-1915539
• (1S)-1-(6-bromopyridin-3-yl)ethan-1-amine
• AKOS027331851
• (S)-1-(6-Bromopyridin-3-YL)ethanamine

• MDL： MFCD09256775
• Inchi： 1S/C7H9BrN2/c1-5(9)6-2-3-7(8)10-4-6/h2-5H,9H2,1H3/t5-/m0/s1
• InChI Key： COGGCXWSBTVYEV-YFKPBYRVSA-N
• SMILES： BrC1=CC=C(C=N1)[C@H](C)N

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (S)-1-(6-Bromopyridin-3-YL)ethanamine

Comprehensive Overview of (S)-1-(6-Bromopyridin-3-YL)ethanamine (CAS No. 1213594-37-6)

(S)-1-(6-Bromopyridin-3-YL)ethanamine (CAS No. 1213594-37-6) is a chiral brominated pyridine derivative widely recognized for its role in pharmaceutical intermediates and agrochemical research. This compound features a 6-bromopyridine scaffold coupled with an ethylamine group, making it a versatile building block in asymmetric synthesis. Its enantiomeric purity and structural specificity are critical for applications in drug discovery, particularly in the development of kinase inhibitors and CNS-targeting molecules. Researchers frequently search for "chiral bromopyridine synthesis" or "CAS 1213594-37-6 applications," reflecting its relevance in modern organic chemistry.

The growing demand for enantioselective catalysts and high-value intermediates has propelled interest in (S)-1-(6-Bromopyridin-3-YL)ethanamine. Recent studies highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex heterocycles. Questions like "how to purify (S)-1-(6-Bromopyridin-3-YL)ethanamine" or "stability under inert atmosphere" are common in academic forums, underscoring the need for precise handling protocols. The compound’s low hygroscopicity and solubility in polar aprotic solvents further enhance its practicality in industrial-scale reactions.

In the context of green chemistry, (S)-1-(6-Bromopyridin-3-YL)ethanamine aligns with trends toward atom-efficient synthesis. Its bromine moiety enables selective functionalization, reducing waste generation—a key concern for researchers querying "sustainable bromopyridine derivatives." Additionally, its role in bioconjugation and proteomics has gained traction, with publications exploring its use in labeling biomolecules for diagnostic assays. The compound’s MSDS data and spectroscopic profiles (e.g., NMR, HPLC) are frequently cited to ensure reproducibility.

Emerging applications in material science, such as designing organic semiconductors or ligands for metal-organic frameworks (MOFs), have expanded the scope of CAS 1213594-37-6. Searches for "bromopyridine-based ligands" or "chiral amine MOFs" reflect this interdisciplinary interest. Regulatory compliance with REACH and FDA guidelines for pharmaceutical use is another hot topic, with vendors emphasizing GMP-grade synthesis to meet industry standards.

In summary, (S)-1-(6-Bromopyridin-3-YL)ethanamine exemplifies the convergence of chiral chemistry, catalysis, and sustainable innovation. Its CAS No. 1213594-37-6 serves as a gateway to advanced research, addressing queries from "scalable enantioselective routes" to "bromopyridine toxicity profiles," while adhering to ethical and environmental benchmarks.